![molecular formula C18H16FN3O3 B2878204 N-(2-fluorobenzyl)-2-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide CAS No. 1251688-26-2](/img/structure/B2878204.png)
N-(2-fluorobenzyl)-2-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-fluorobenzyl)-2-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Radioligand Development for Brain Imaging
Compounds structurally related to N-(2-fluorobenzyl)-2-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide have been synthesized and evaluated as potent radioligands for peripheral benzodiazepine receptors (PBR), indicating their potential use in brain imaging. Radioligands such as [18F]FMDAA1106 and [18F]FEDAA1106 have shown high binding affinity to PBRs, suggesting their utility in exploring brain pathologies and receptor distribution through PET imaging techniques (Zhang et al., 2003).
Antimicrobial and Antitumor Activities
Derivatives of oxadiazole, including those with the acetamide moiety, have been synthesized and shown to exhibit antimicrobial and antitumor activities. For instance, new derivatives have been developed with significant anti-inflammatory activities, indicating their potential as chemotherapeutic agents. The synthesis of novel compounds and evaluation of their biological activities underline the importance of these chemicals in developing new therapeutic agents (Sunder & Maleraju, 2013).
Exploring Chemical Structures and Biological Interactions
The design and synthesis of new 1,3,4-oxadiazole derivatives, including benzothiazole and hydrazone derivatives, have shown promising results as chemotherapeutic agents. Such compounds have been evaluated for their antimicrobial activity against various bacteria and fungi, as well as their antiproliferative activity against human tumor cell lines, demonstrating the broad applicability of these compounds in medicinal chemistry and drug development (Kaya et al., 2017).
Synthesis and Evaluation for Specific Biological Activities
Further studies have focused on synthesizing new 2-amino-1,3,4-oxadiazole derivatives and evaluating their activity against specific pathogens, such as Salmonella typhi. These efforts highlight the ongoing research into developing targeted therapies based on the chemical structures similar to this compound and its derivatives (Salama, 2020).
properties
IUPAC Name |
N-[(2-fluorophenyl)methyl]-2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FN3O3/c1-24-14-8-6-12(7-9-14)18-22-21-17(25-18)10-16(23)20-11-13-4-2-3-5-15(13)19/h2-9H,10-11H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTQDGTIHSQFJJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN=C(O2)CC(=O)NCC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.